Acetamide,2-[(8-bromo-5-methyl-5H-1,2,4-triazino[5,6-B]indol-3-YL)thio]-N-2-allyl-

Specification

• Molecular Formula: C15H14BrN5OS
• Molecular Weight: 392.3 g/mol
• IUPAC Name: 2-[(8-bromo-5-methyl-[1,2,4]triazino[5,6-b]indol-3-yl)sulfanyl]-N-prop-2-enylacetamide
• Standard InChI: InChI=1S/C15H14BrN5OS/c1-3-6-17-12(22)8-23-15-18-14-13(19-20-15)10-7-9(16)4-5-11(10)21(14)2/h3-5,7H,1,6,8H2,2H3,(H,17,22)
• Standard InChI Key: LKMKPUYDZSRLLH-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)Br)C3=C1N=C(N=N3)SCC(=O)NCC=C

Introduction

Acetamide, 2-[(8-bromo-5-methyl-5H-1,2,4-triazino[5,6-B]indol-3-YL)thio]-N-2-allyl- is a complex organic compound belonging to the class of triazinoindole derivatives. It features a bromine atom, a triazinoindole core, and an allyl group attached to the acetamide moiety. This unique structural configuration contributes to its potential applications in medicinal chemistry and organic synthesis due to its reactivity and biological activity.

Synthesis Methods

The synthesis of Acetamide, 2-[(8-bromo-5-methyl-5H-1,2,4-triazino[5,6-B]indol-3-YL)thio]-N-2-allyl- typically involves multi-step reactions. These methods often include the manipulation of acetamide derivatives and triazine compounds, which are known for their diverse biological activities.

• Initial Steps: The synthesis begins with the preparation of the triazinoindole core, which may involve condensation reactions or cyclization processes.

• Thioether Formation: The introduction of the thioether linkage typically involves nucleophilic substitution reactions.

• Allyl Group Attachment: The allyl group is attached to the acetamide moiety through appropriate coupling reactions.

Biological Activity and Applications

Research indicates that Acetamide, 2-[(8-bromo-5-methyl-5H-1,2,4-triazino[5,6-B]indol-3-YL)thio]-N-2-allyl- exhibits significant biological activity. Its potential applications include:

• Cancer Treatment: The compound's ability to modulate biological pathways suggests potential use in cancer therapy.

• Infectious Diseases: Its interaction with specific enzymes and receptors could be beneficial in treating infectious diseases.

Application Area	Potential Use
Cancer Treatment	Modulation of biological pathways
Infectious Diseases	Interaction with enzymes and receptors

Chemical Reactions and Interactions

The compound undergoes various chemical reactions, including oxidation and reduction reactions. These reactions can lead to the formation of by-products such as sulfoxides and sulfones during oxidation, while reduction reactions may result in debrominated derivatives.

• Oxidation Reactions: Involves the use of oxidizing agents like hydrogen peroxide.

• Reduction Reactions: Utilizes reducing agents such as sodium borohydride.